
Spectrophotometric Identification of Carmine
Red: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Carmine Red

Cat. No.: B13386439

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and methodologies for the

identification and quantification of carmine red dye using UV-Visible spectrophotometry.

Carmine, a natural red colorant derived from the insect Dactylopius coccus, and its primary

coloring principle, carminic acid, are widely used in food, cosmetics, and pharmaceuticals.[1]

Spectrophotometry offers a rapid, accessible, and reliable method for their analysis.

Core Principles
The identification of carmine and carminic acid via spectrophotometry is based on their

characteristic absorption of light in the visible spectrum. The color of these compounds is highly

dependent on pH, which alters the electronic structure of the chromophore and thus its

absorption spectrum.[1][2] This pH-dependent shift in the maximum absorption wavelength

(λmax) is a key feature used for identification and differentiation from other colorants. Carminic

acid, an anthraquinone derivative, exhibits distinct spectral properties from carmine, which is a

hydrated aluminum chelate of carminic acid.[2][3]
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The following tables summarize the key spectrophotometric data for carmine and carminic acid

under different pH conditions. This data is essential for the identification and quantification of

the dyes.

Table 1: Absorption Maxima (λmax) of Carmine and Carminic Acid at Different pH Values

Compound pH Wavelength (λmax) Observations

Carminic Acid 1.9 - 2.1 490 - 500 nm Orange-red color

Carminic Acid 6.0 ~530 nm Red color[2]

Carminic Acid 12.5 - 12.6 565 - 570 nm

Main peak, with a

strong secondary

peak ~40 nm lower[4]

[5]

Carmine 12.5 - 12.6 530 - 535 nm

Main peak, with a

secondary peak or

shoulder ~30 nm

higher[4][5][6]

4-Aminocarminic Acid 1.9 - 2.1 525 - 530 nm
An acid-stable

derivative[6]

4-Aminocarminic Acid 12.5 - 12.6 570 - 575 nm

Major peak, with a

shoulder or weak

secondary peak ~40

nm lower[4]

Table 2: Spectrophotometric Assay Parameters
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Parameter Value Conditions Reference

Absorbance of 100

mg/L Carminic Acid

Solution

1.39 At ~494 nm [3]

Absorbance Range for

100 mg/L Carmine

Solution

1.2 - 1.8
At 530-535 nm, pH

12.5-12.6
[6]

Molar Extinction

Coefficient of

Carminic Acid

8595
At 490 nm in 0.02 M

aqueous HCl
[7]

Experimental Protocols
The following protocols provide detailed methodologies for the spectrophotometric analysis of

carmine red.

Preparation of Standard Solutions
Objective: To prepare stock and working standard solutions of carminic acid or carmine for

calibration and identification.

Materials:

Carminic acid or carmine reference standard

Distilled or deionized water

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Volumetric flasks (100 mL, 1000 mL)

Analytical balance

Procedure:
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Stock Solution (e.g., 100 mg/L): Accurately weigh 10 mg of the reference standard and

transfer it to a 100 mL volumetric flask. Dissolve in a small amount of distilled water and then

dilute to the mark with distilled water. Mix thoroughly.

Working Solutions: Prepare a series of working solutions by diluting the stock solution with

the appropriate solvent (e.g., 0.01 M HCl or a buffer of a specific pH) to achieve the desired

concentrations for creating a calibration curve.

Sample Preparation
Objective: To extract carmine red from a sample matrix (e.g., food, pharmaceutical tablet) and

prepare it for spectrophotometric analysis.

A. Aqueous Extraction from Solid Samples (e.g., Cochineal Insects):

Grind the sample to a fine powder using a mortar and pestle.[8]

Weigh a specific amount of the powdered sample (e.g., 0.25 g) and transfer it to a beaker.[3]

[8]

Add a known volume of extraction solvent (e.g., 100 mL of distilled water).[3][8]

Heat the mixture to boiling for a defined period (e.g., 15-20 minutes) to facilitate extraction.[8]

[9]

Allow the solution to cool and then filter to remove solid particles.[8][9]

The filtrate can then be diluted as necessary for analysis.

B. Extraction from Beverages or Pharmaceutical Tablets:

For beverages, a simple dilution with the appropriate buffer may be sufficient.

For tablets, crush the tablet into a fine powder.[10]

Dissolve the powder in a known volume of solvent (e.g., 0.01 M NaOH).[11]

If necessary, use solid-phase extraction (SPE) for sample clean-up and concentration.[11]
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Spectrophotometric Measurement
Objective: To measure the absorbance spectrum of the prepared solutions and identify the

λmax.

Equipment:

UV-Visible Spectrophotometer

Quartz or glass cuvettes (1 cm path length)

Procedure:

Turn on the spectrophotometer and allow it to stabilize for at least 15 minutes.[9]

Set the desired wavelength range for the scan (e.g., 350-700 nm).

Blanking: Fill a cuvette with the same solvent used to prepare the sample and working

solutions (the "blank"). Place it in the spectrophotometer and zero the absorbance (or set

transmittance to 100%).[9]

Measurement: Rinse the cuvette with the sample or standard solution, then fill it and place it

in the spectrophotometer.

Record the absorbance spectrum.

Identify the wavelength of maximum absorbance (λmax).

pH-Dependent Analysis for Identification
Objective: To confirm the identity of the dye by observing the characteristic spectral shift with

pH changes.[12]

Procedure:

Prepare two aliquots of the sample solution.

Acidic Condition: Adjust the pH of the first aliquot to approximately 1.9 - 2.1 using a dilute

solution of HCl. Scan the spectrum and determine the λmax.[5][6]
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Alkaline Condition: Adjust the pH of the second aliquot to approximately 12.5 - 12.6 using a

dilute solution of NaOH. Scan the spectrum and determine the λmax.[5][6]

Compare the observed λmax values at both high and low pH with the reference data in Table

1 to identify the dye as carmine or carminic acid.[12]

Visualizations
Chemical Structure of Carminic Acid
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Figure 1: Chemical Structure of Carminic Acid.
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Figure 2: Workflow for Spectrophotometric Dye Identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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